Cas no 75985-08-9 (Benzoic acid, 3-(aminomethyl)-2-methyl-, ethyl ester)

• Product Name: Benzoic acid, 3-(aminomethyl)-2-methyl-, ethyl ester
• CAS No: 75985-08-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 538688
• PubChem ID: 20483644
• Update Time: 2025-04-19

Benzoic acid, 3-(aminomethyl)-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(aminomethyl)-2-methyl-, ethyl ester
• ethyl 3-(aminomethyl)-2-methylbenzoate
• DTXSID60607918
• 75985-08-9
• SCHEMBL11152734

• Inchi： 1S/C11H15NO2/c1-3-14-11(13)10-6-4-5-9(7-12)8(10)2/h4-6H,3,7,12H2,1-2H3
• InChI Key： GDHODMFEJVBHFL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(CN)=C1C)=O

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32